Cas no 2253639-93-7 (Tert-butyl 3-(3-formylpyrazol-1-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-formylpyrazol-1-yl)azetidine-1-carboxylate
• CAS No: 2253639-93-7
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5463329
• Update Time: 2025-10-29

Tert-butyl 3-(3-formylpyrazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(3-formylpyrazol-1-yl)azetidine-1-carboxylate
• Z3380849105
• tert-butyl 3-(3-formyl-1H-pyrazol-1-yl)azetidine-1-carboxylate

• Inchi： 1S/C12H17N3O3/c1-12(2,3)18-11(17)14-6-10(7-14)15-5-4-9(8-16)13-15/h4-5,8,10H,6-7H2,1-3H3
• InChI Key： PGVNLHJGKSCPBR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C=CC(C=O)=N1)=O

Computed Properties

• Exact Mass: 251.12699141 g/mol
• Monoisotopic Mass: 251.12699141 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 251.28
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4

Additional information on Tert-butyl 3-(3-formylpyrazol-1-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(3-formylpyrazol-1-yl)azetidine-1-carboxylate (CAS No. 2253639-93-7)

Tert-butyl 3-(3-formylpyrazol-1-yl)azetidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2253639-93-7, represents a novel scaffold with potential applications in the development of bioactive molecules. The unique structural features of this molecule, including its tert-butyl ester group, formylpyrazole moiety, and azetidine ring system, make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The formylpyrazole group is particularly noteworthy as it serves as a versatile functional handle for further chemical modifications. This moiety can participate in condensation reactions, forming Schiff bases or other heterocyclic derivatives, which are often explored for their biological activity. In contrast, the azetidine ring introduces a seven-membered nitrogen-containing heterocycle, which is known to enhance binding affinity and selectivity in drug-like molecules. The presence of the tert-butyl 1-carboxylate group at the other end of the molecule provides stability while allowing for facile derivatization via ester hydrolysis or transesterification reactions.

Recent advancements in medicinal chemistry have highlighted the importance of nitrogen-containing heterocycles in designing small-molecule drugs. The azetidine scaffold, in particular, has been investigated for its role in modulating various biological pathways due to its ability to mimic natural amino acid structures. This structural motif has been incorporated into numerous drug candidates targeting neurological disorders, infectious diseases, and cancer. The combination of these features in Tert-butyl 3-(3-formylpyrazol-1-yl)azetidine-1-carboxylate suggests that it may exhibit multiple pharmacological properties, making it an attractive intermediate for further chemical synthesis.

The formylpyrazole group further enhances the compound’s potential as a building block. Formylation reactions are widely used in organic synthesis to introduce reactive aldehyde functionalities, which can be subsequently converted into amides, imines, or other derivatives. This reactivity allows chemists to tailor the molecular structure of Tert-butyl 3-(3-formylpyrazol-1-yl)azetidine-1-carboxylate to target specific biological receptors or enzymes. For instance, Schiff base formation between the formyl group and an amine moiety could yield novel heterocyclic compounds with enhanced solubility or metabolic stability.

In the context of drug discovery, the structural complexity of this compound aligns with current trends toward polypharmacophoric scaffolds. By integrating multiple pharmacological motifs within a single molecule, researchers aim to develop drugs that can interact with multiple targets simultaneously, potentially improving therapeutic efficacy and reducing side effects. The tert-butyl ester group not only contributes to the overall stability of the molecule but also serves as a protecting group for further functionalization. Once the ester is hydrolyzed under acidic or basic conditions, it reveals a carboxylic acid functionality that can be used to form salts or esters with other bioactive molecules.

Recent studies have demonstrated that pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The formylpyrazole moiety in this compound is particularly interesting because it can be oxidized to form a pyrazolone or converted into an imine derivative through condensation with primary amines. These transformations open up numerous possibilities for generating structurally diverse analogs with tailored biological profiles. Additionally, the azetidine ring system has been shown to improve oral bioavailability and metabolic stability in drug candidates.

The synthesis of Tert-butyl 3-(3-formylpyrazol-1-yl)azetidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as tert-butanol and pyrazole derivatives, chemists can construct the core azetidine ring through cycloaddition or cyclization reactions. Subsequent functionalization at the 3-position introduces the formylpyrazole moiety via Vilsmeier-Haack formylation or similar methods. Finally, esterification at the 1-position completes the molecular architecture while providing a handle for further chemical manipulation.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development due to their ability to modulate enzyme activity and receptor binding. The combination of a seven-membered nitrogen-containing ring with reactive functional groups makes Tert-butyl 3-(3-formylpyrazol-1-yl)azetidine-1-carboxylate a versatile intermediate for designing novel therapeutics. Researchers are exploring its potential as a precursor for kinase inhibitors, protease inhibitors, and other enzyme-targeting agents.

One particularly exciting application lies in its use as a building block for peptidomimetics—molecules designed to mimic peptide sequences while offering improved pharmacokinetic properties. The azetidine ring can replace natural amino acids such as proline or glycine without significantly altering backbone conformational flexibility. This feature is crucial for designing peptidomimetics that bind tightly to target proteins while avoiding degradation by proteases.

The reactivity of the formylpyrazole group also positions this compound as a valuable tool in fragment-based drug discovery (FBDD). By linking small fragment molecules through aldehyde-ketoamine condensation reactions, researchers can generate libraries of hybrid compounds with enhanced binding affinity against disease-causing targets. Such strategies have been successfully employed in recent years to identify lead compounds for oncology and neurodegenerative diseases.

In conclusion,Tert-butyl 3-(3-formylpyrazol-1-yl)azetidine-1-carboxylate (CAS No. 2253639-93-7) represents an innovative molecular scaffold with broad applications in pharmaceutical chemistry and medicinal biology. Its unique structural features—comprising a stable tert-butylester group,formylpyrazole, and azetidine ring—make it an ideal candidate for further exploration as an intermediate in drug discovery efforts aimed at developing novel bioactive molecules targeting various diseases.